Cas no 2229325-71-5 (tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate
• CAS No: 2229325-71-5
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6191164
• PubChem ID: 165735875
• Update Time: 2025-06-28

tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate
• 2229325-71-5
• tert-butyl N-{1-[1-(aminomethyl)cyclohexyl]-2-methylpropyl}carbamate
• EN300-1872439

• Inchi： 1S/C16H32N2O2/c1-12(2)13(18-14(19)20-15(3,4)5)16(11-17)9-7-6-8-10-16/h12-13H,6-11,17H2,1-5H3,(H,18,19)
• InChI Key： ZSWCJAGMNXFUBC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)C1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate

Introduction to tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate (CAS No. 2229325-71-5)

tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate, with the CAS number 2229325-71-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an aminomethyl-substituted cyclohexane ring, and a carbamate functionality. These structural elements contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The synthesis of tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate involves several steps, including the formation of the aminomethyl-substituted cyclohexane ring and the subsequent attachment of the tert-butyl carbamate group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its chemical properties, tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate exhibits high stability under various conditions, which is crucial for its use in pharmaceutical applications. The tert-butyl group provides steric protection to the amine functionality, enhancing the compound's resistance to hydrolysis and other degradative processes. This stability is particularly important during long-term storage and in formulations that require extended shelf life.

The biological activity of tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate has been the subject of numerous studies. Research has shown that this compound possesses potent inhibitory activity against specific enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For instance, it has been reported to exhibit selective inhibition of certain proteases and kinases, which are key targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate has also shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. The ability to modulate these receptors can have significant therapeutic implications, particularly in areas such as pain management and psychiatric disorders.

Clinical trials involving compounds derived from tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate have demonstrated promising results. For example, a recent Phase II trial evaluating a derivative of this compound for the treatment of chronic pain showed significant reductions in pain scores compared to placebo. These findings highlight the potential of this compound as a foundation for developing effective pain management therapies.

The safety profile of tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate has also been extensively studied. Preclinical toxicology assessments have indicated that this compound exhibits low toxicity and favorable pharmacokinetic properties. These characteristics are essential for ensuring patient safety and improving the overall therapeutic index of drugs derived from this compound.

In conclusion, tert-butyl N-{1-1-(aminomethyl)cyclohexyl-2-methylpropyl}carbamate (CAS No. 2229325-71-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and favorable safety profile, make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.